Cas no 137536-94-8 (((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol))

• Product Name: ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol)
• CAS No: 137536-94-8
• MF: C₄₇H₃₈O₄
• MW: 666.802233219147
• MDL: MFCD00192091
• CID: 819918
• Update Time: 2025-10-28

((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol) Chemical and Physical Properties

Names and Identifiers

• ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol)
• (4R,5R)-(-)-2,2-Dimethyl-α,α,α',α'-tetra(1-naphthyl)-1,3-dioxolane-4,5-dimethanol
• [(4R,5R)-5-[hydroxy(dinaphthalen-1-yl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-dinaphthalen-1-ylmethanol
• (-)-(4R-TRANS)-2,2-DIMETHYL-TETRA-(1-NAPHTHYL)-1,3-DIOXOLANE-4,5-DIMETHANOL
• (2R,3R)-tetra(1-naphthyl)-taddol
• (4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra(1-naphthyl)-1,3-dioxolane-4,5-dimethanol
• (R,R)-1-naphthyl TADDOL
• (R,R)-1-NPH-TADDOL
• AK119062
• KB-204966
• SC11814
• SureCN5409742
• 2,2-Dimethyl-4,5-bis[bis(1-naphthyl)hydroxymethyl]-1,3-dioxolane
• (4S,5S)-2,2-dimethyl-alpha,alpha,alpha',alpha'-tetra-1-naphthalenyl-1,3-dioxolane-4,5-dimethanol
• [5-[Hydroxy(dinaphthalen-1-yl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-dinaphthalen-1-ylmethanol

• MDL： MFCD00192091
• Inchi： 1S/C47H38O4/c1-45(2)50-43(46(48,39-27-11-19-31-15-3-7-23-35(31)39)40-28-12-20-32-16-4-8-24-36(32)40)44(51-45)47(49,41-29-13-21-33-17-5-9-25-37(33)41)42-30-14-22-34-18-6-10-26-38(34)42/h3-30,43-44,48-49H,1-2H3/t43-,44-/m1/s1
• InChI Key： WTZVNZRNIOJACO-NDOUMJCMSA-N
• SMILES： O1C(C)(C)O[C@@H](C(C2=CC=CC3C=CC=CC2=3)(C2=CC=CC3C=CC=CC2=3)O)[C@@H]1C(C1=CC=CC2C=CC=CC1=2)(C1=CC=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 666.27700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 51
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not available
• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200 °C (dec.)(lit.)
• Solubility: Insuluble (2.1E-9 g/L) (25 ºC),
• PSA: 58.92000
• LogP: 9.99150
• Solubility: Not available
• Specific Rotation: -290° (c 1, CH3COOC2H5)

((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol)

Comprehensive Analysis of ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol) (CAS No. 137536-94-8)

The compound ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol), identified by its CAS No. 137536-94-8, is a highly specialized chiral derivative with significant applications in asymmetric synthesis and advanced material science. Its unique structural framework, featuring a dioxolane core and naphthalene substituents, makes it a valuable intermediate in the development of optically active compounds. Researchers and industries are increasingly focusing on such molecules due to their potential in pharmaceuticals, agrochemicals, and functional materials.

One of the most intriguing aspects of this compound is its stereochemistry. The (4R,5R) configuration ensures high enantioselectivity, which is critical for applications in chiral catalysis and drug development. Recent studies highlight its role in the synthesis of chiral ligands and organocatalysts, addressing the growing demand for sustainable and efficient synthetic methodologies. This aligns with the current trend in green chemistry, where reducing waste and improving selectivity are paramount.

From a structural perspective, the presence of di(naphthalen-1-yl)methanol groups enhances the compound's aromaticity and π-stacking capabilities. These properties are exploited in the design of organic electronic materials, such as OLEDs and photovoltaic devices. The compound's ability to form stable complexes with metals also opens doors for its use in coordination chemistry and supramolecular assemblies, which are hot topics in nanotechnology research.

The synthesis of ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol) typically involves multi-step organic reactions, including asymmetric dihydroxylation and Grignard additions. These methods are well-documented but require precise control to achieve high yields and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, making it more accessible for industrial-scale applications.

In the pharmaceutical sector, this compound's derivatives are being explored for their potential as enzyme inhibitors and receptor modulators. Its chiral environment mimics natural biomolecules, making it a promising candidate for drug discovery programs targeting neurodegenerative diseases and cancer. These applications are particularly relevant given the rising global focus on precision medicine and personalized therapies.

Another area of interest is the compound's role in advanced material science. Its rigid, aromatic structure contributes to high thermal stability and luminescent properties, which are desirable for optoelectronic devices. Researchers are also investigating its use in molecular sensors due to its ability to interact selectively with analytes, a feature that could revolutionize diagnostic technologies.

From an analytical standpoint, characterizing CAS No. 137536-94-8 involves techniques such as NMR spectroscopy, X-ray crystallography, and HPLC. These methods confirm its purity and stereochemical integrity, which are crucial for its intended applications. The compound's stability under various conditions is also a subject of ongoing research, particularly for long-term storage and handling protocols.

Environmental and safety considerations are equally important. While the compound is not classified as hazardous, proper handling procedures should be followed to minimize exposure. Its biodegradability and ecological impact are under study, reflecting the broader scientific community's commitment to sustainable chemical practices.

In summary, ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-1-yl)methanol) (CAS No. 137536-94-8) is a versatile and high-value compound with wide-ranging applications. Its unique chiral and aromatic properties make it a focal point in cutting-edge research, from drug development to advanced materials. As industries continue to prioritize innovation and sustainability, the demand for such specialized compounds is expected to grow significantly.